Cas no 642092-87-3 (2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine)

• Product Name: 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine
• CAS No: 642092-87-3
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• CID: 961181
• PubChem ID: 15230129
• Update Time: 2025-05-21

2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine
• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanamine
• AKOS B022030
• 2-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]ETHANAMINE
• AG-G-40802
• AGN-PC-00OK6K
• CTK5C0930
• Ethanamine, 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• MolPort-000-891-973
• SBB032928
• DTXSID70570306
• 2-(5-methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-ethylamine, AldrichCPR
• CHEMBL4575686
• 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethan-1-amine
• 642092-87-3
• AKOS000311092
• DB-192192

• MDL： MFCD04971035
• Inchi： 1S/C5H9N3S2/c1-4-7-8-5(10-4)9-3-2-6/h2-3,6H2,1H3
• InChI Key： DUIDUDBKDBJDFG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CCN

Computed Properties

• Exact Mass: 175.02400
• Monoisotopic Mass: 175.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.34000
• LogP: 1.59760

2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine

Introduction to 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine (CAS No. 642092-87-3) in Modern Chemical and Pharmaceutical Research

2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 642092-87-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative features a unique structural framework comprising a thiadiazole core substituted with a thioether linkage to an ethylamine moiety. The presence of the 5-methyl group on the thiadiazole ring introduces a distinct electronic and steric profile, making this compound a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure, characterized by a combination of nitrogen, sulfur, and carbon atoms in a rigid heterocyclic system, positions it as a promising candidate for various applications in medicinal chemistry. Specifically, the thiadiazole moiety is well-documented for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of an amine group at the terminal position enhances its potential as a bioactive molecule, enabling interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have facilitated the exploration of 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine's reactivity and binding affinity. Molecular docking studies have revealed that this compound can interact with several protein targets implicated in metabolic disorders and infectious diseases. For instance, preliminary simulations suggest that the thiadiazole ring may engage with ATP-binding sites in kinases, while the amine group could form hydrogen bonds with acidic residues in enzyme active pockets. Such interactions are critical for designing small-molecule inhibitors with high specificity and efficacy.

In parallel, experimental investigations have begun to uncover the synthetic pathways leading to 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine. The synthesis typically involves multi-step reactions starting from readily available precursors such as 2-aminothiophene-3-carboxylic acid derivatives. The introduction of the 5-methyl group is often achieved through alkylation or cyclization reactions under controlled conditions. These synthetic strategies highlight the compound's feasibility for large-scale production and further derivatization.

The pharmacological potential of 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine has been further explored through in vitro assays. Notably, studies have demonstrated its inhibitory effects on certain bacterial strains resistant to conventional antibiotics. The thiadiazole core is believed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, the compound has shown promise in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines. These findings align with the growing demand for novel therapeutic agents capable of addressing multidrug-resistant pathogens.

Moreover, the structural flexibility of 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine allows for the development of analogs with enhanced pharmacokinetic profiles. By modifying substituents on the thiadiazole ring or introducing additional functional groups at the amine terminus, researchers can fine-tune solubility, bioavailability, and metabolic stability. Such modifications are essential for translating laboratory findings into clinical applications.

The integration of artificial intelligence (AI) into drug discovery has accelerated the evaluation of compounds like 2-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)ethanamine. AI-driven platforms predict potential biological activities based on structural features alone before experimental validation is required. This approach has significantly reduced time-to-market for novel therapeutics while minimizing resource expenditure. As AI continues to evolve, its synergy with traditional pharmacological assays will further refine our understanding of CAS No. 642092-87-3's therapeutic potential.

Future research directions include exploring the compound's role in neurodegenerative diseases and cancer metabolism. Preliminary data suggest that derivatives of 5-methyl-thiadiazoles may disrupt aberrant signaling pathways in tumor cells without harming healthy tissues. Similarly, their interaction with neurotransmitter receptors could offer insights into treating neuroinflammatory conditions such as Alzheimer's disease or Parkinson's disease.

The environmental impact of synthesizing and utilizing CAS No. 642092-87-3 must also be considered within sustainable chemistry frameworks. Green chemistry principles advocate for minimizing waste generation during production while employing renewable feedstocks where possible. Advances in catalytic methods have already enabled more efficient synthetic routes without compromising yield or purity.

In conclusion,(5-Methyl)-[thiodiazenylethanaminium] represents a fascinating intersection of heterocyclic chemistry and medicinal innovation。 Its unique structural attributes coupled with emerging research trends position it as a valuable asset in developing next-generation pharmaceuticals。 As scientific methodologies continue to advance，the full potential of this compound will undoubtedly be realized through interdisciplinary collaboration between chemists，biologists，and computational scientists。